
Tubulin polymerization-IN-2 chemical structure
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tubulin polymerization-IN-2

Cat. No.: B12401251 Get Quote

An In-depth Technical Guide to Tubulin
Polymerization-IN-2
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of the tubulin polymerization inhibitor, Tubulin polymerization-IN-2. This

document is intended for researchers, scientists, and professionals in the field of drug

development. It consolidates available data on its mechanism of action, provides detailed

experimental protocols for its characterization, and visualizes key cellular pathways affected by

this compound.

Chemical Structure and Properties
Tubulin polymerization-IN-2, also identified as (E)-1,3-Dihydro-6-methoxy-3-(3,4,5-

trimethoxybenzylidene)-1H-indol-2-one, is a potent small molecule inhibitor of tubulin

polymerization. There is a discrepancy in the reported CAS numbers for this compound, with

some sources citing 1151995-69-5 and others 2873399-22-2. This should be taken into

consideration when sourcing the compound.

Table 1: Chemical Properties of Tubulin Polymerization-IN-2
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Property Value Source

IUPAC Name

(E)-1,3-Dihydro-6-methoxy-3-

(3,4,5-

trimethoxybenzylidene)-1H-

indol-2-one

[1]

Synonyms
Tubulin Polymerization

Inhibitor II
[1]

CAS Number 1151995-69-5 [1]

Molecular Formula C₁₉H₁₉NO₅ [2]

Molecular Weight 341.36 g/mol [3]

SMILES
N1c2c(ccc(c2)OC)C(=Cc3cc(c(

c(c3)OC)OC)OC)C1=O
[1]

InChI Key
YLUHXAHNPQALMQ-

UHFFFAOYSA-N
[1]

Appearance Solid [1]

Solubility Soluble in DMSO [1]

Biological Activity and Mechanism of Action
Tubulin polymerization-IN-2 is a potent anticancer agent that functions by inhibiting the

polymerization of tubulin, a crucial component of the cytoskeleton involved in cell division.[4] By

disrupting microtubule dynamics, this compound induces cell cycle arrest, primarily at the S

and G2/M phases, and subsequently triggers apoptosis in cancer cells.[4][5]

The compound targets the colchicine binding site on β-tubulin.[6] Its inhibitory effects have

been demonstrated across a range of cancer cell lines, including leukemia, non-small cell lung,

renal, prostate, and breast cancers.[4]

Table 2: In Vitro Biological Activity of Tubulin Polymerization-IN-2
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Assay Cell Line Result Source

Tubulin

Polymerization

Inhibition (IC₅₀)

Porcine Brain Tubulin 4.5 µM [1]

Tubulin

Polymerization

Inhibition (IC₅₀)

- 0.92 µM [4]

β-tubulin Binding (Ki) - 0.09 µM [4]

Antiproliferative

Activity (IC₅₀)

MDA-MB-231 (Breast

Cancer)
0.9 nM [2][7]

Antiproliferative

Activity (IC₅₀)

KB (Epidermal

Carcinoma)
2.3 µM [4]

Antiproliferative

Activity (IC₅₀)

BT-549 (Breast

Cancer)
2.2 µM [4]

Note: The significant discrepancy in reported IC₅₀ values (ranging from nanomolar to

micromolar) highlights the need for careful in-house validation of the compound's activity.

Signaling Pathways
Tubulin polymerization-IN-2 exerts its anticancer effects by modulating key cellular signaling

pathways that control cell cycle progression and apoptosis.
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Preparation

Assay Execution

Data Analysis

Prepare tubulin solution
(e.g., 2 mg/mL porcine tubulin)

in polymerization buffer

Add tubulin solution to a
pre-warmed 96-well plate

Prepare serial dilutions
of Tubulin polymerization-IN-2
and controls (e.g., colchicine)

Add compound dilutions
to respective wells

Incubate at 37°C and monitor
turbidity (OD at 340-350 nm)

or fluorescence over time

Plot absorbance/fluorescence
versus time

Calculate the IC₅₀ value
from the dose-response curve
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Cell Treatment

Cell Staining

Flow Cytometry Analysis

Seed MCF-7 cells
in culture plates

Treat cells with different
concentrations of Tubulin
polymerization-IN-2 for a
specified time (e.g., 24h)

Harvest cells by
trypsinization

Fix cells in cold
70% ethanol

Stain DNA with
propidium iodide (PI)
and treat with RNase

Acquire data on a
flow cytometer

Analyze DNA content
histograms to determine the

percentage of cells in
G0/G1, S, and G2/M phases

 

Cell Treatment & Lysis

Western Blotting

Data Analysis

Treat cancer cells with
Tubulin polymerization-IN-2

Lyse cells and quantify
protein concentration

Separate proteins by
SDS-PAGE

Transfer proteins to a
PVDF or nitrocellulose membrane

Block the membrane to
prevent non-specific

antibody binding

Incubate with primary antibodies
(e.g., anti-Bcl-2, anti-Bax,

anti-caspase-3)

Incubate with HRP-conjugated
secondary antibody

Detect protein bands using a
chemiluminescence substrate

Acquire image of the blot

Perform densitometry analysis
to quantify band intensity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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